5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine
Overview
Description
“5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine” is a chemical compound with the molecular formula C13H12ClNO. It has a molecular weight of 233.7 . It is typically stored at a temperature of 4°C and is available in the form of a powder .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyridine ring, which is a six-membered aromatic heterocycle with one nitrogen atom . The compound also contains a benzyloxy group and two chloromethyl groups .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at a temperature of 4°C . It has a molecular weight of 233.7 .Scientific Research Applications
Synthesis and Chemical Properties
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and its derivatives have been extensively studied for their synthesis and chemical properties. One notable study involves the synthesis of pyridin-ylmethyl 3,5-bis(pyridin-ylmethoxy)benzoates, which are synthesized by the reaction of 3,5-dihydroxybenzoic acid with α-chloromethyl pyridine, a process where this compound is a key intermediate (Wang, 2009).
Applications in Medicinal Chemistry
The compound's derivatives have been explored in medicinal chemistry. For instance, the study of metal-chelator-bearing flavones, carbazoles, dibenzofurans, xanthones, and anthraquinones, derived from 5-benzyloxy-2-(hydroxymethyl)pyran-4-one, demonstrated cytotoxicity against various cancer cell lines, indicating potential applications in cancer research (Yeh‐long Chen et al., 2003).
Use in Synthesis of Other Compounds
Its use extends to the synthesis of other complex chemical structures. For example, the first synthesis of 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, a derivative of 5-aza-2,2-difluorobenzodioxole, utilizes simple and cheap starting materials including compounds related to this compound, demonstrating its utility in creating novel chemical entities (Catalani et al., 2010).
Role in Heterocyclic Chemistry
The compound and its related derivatives also play a crucial role in heterocyclic chemistry. A study on the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines used 2-(chloromethyl)-5-methyl-7-phenyloxazolo[5,4-b]pyridine, showing its application in creating new heterocyclic compounds (Palamarchuk et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
4-chloro-2-(chloromethyl)-5-phenylmethoxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NO/c14-7-11-6-12(15)13(8-16-11)17-9-10-4-2-1-3-5-10/h1-6,8H,7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKZQPUHZXRZWHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(N=C2)CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670612 | |
Record name | 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62811-98-7 | |
Record name | 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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